Cas no 1286209-25-3 ((S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1286209-25-3
• MF: C₁₁H₁₇Cl₃N₂
• MW: 283.625079870224
• CID: 4788170
• Update Time: 2025-10-29

(S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Chlorobenzyl)pyrrolidin-3-aminedihydrochloride
• (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C11H15ClN2.2ClH/c12-10-3-1-2-9(6-10)7-14-5-4-11(13)8-14;;/h1-3,6,11H,4-5,7-8,13H2;2*1H/t11-;;/m0../s1
• InChI Key： SKLFQEVGXGPFFV-IDMXKUIJSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CC[C@@H](C1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride

Compound CAS No. 1286209-25-3: (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine Dihydrochloride

The compound (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride with CAS No. 1286209-25-3 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chlorobenzyl substituent and an amine group, all of which contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride in drug discovery and development. Researchers have focused on its role as a potential therapeutic agent, particularly in the context of central nervous system disorders. The compound's stereochemistry, as indicated by the "(S)" designation, plays a critical role in its pharmacokinetic profile and bioavailability. This has led to extensive investigations into its enantioselective synthesis and its ability to modulate specific neurotransmitter systems.

One of the most notable advancements in the study of CAS No. 1286209-25-3 involves its application in preclinical models of neurodegenerative diseases. Experimental data suggest that this compound may exhibit neuroprotective effects by inhibiting key enzymes associated with oxidative stress and inflammation. These findings have been corroborated by in vitro assays, where (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride demonstrated potent antioxidant activity and reduced levels of pro-inflammatory cytokines in activated microglial cells.

Moreover, the compound's pharmacokinetic properties have been thoroughly evaluated in rodent models. Studies reveal that CAS No. 1286209-25-3 exhibits favorable absorption and distribution characteristics, with a relatively long half-life that suggests potential for once-daily dosing regimens. This attribute is particularly advantageous in the development of chronic disease treatments, where patient compliance is often a critical factor.

In addition to its therapeutic potential, (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride has also been explored as a tool compound for studying chiral recognition in chemical sensing technologies. Its enantiomeric purity has been leveraged to develop novel chiral stationary phases for high-performance liquid chromatography (HPLC), enhancing the resolution of enantiomeric pairs in complex mixtures.

The synthesis of CAS No. 1286209-25-3 involves a multi-step process that incorporates advanced stereochemical control techniques. Key steps include the asymmetric synthesis of the pyrrolidine ring using organocatalytic methods and the subsequent installation of the chlorobenzyl group via palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent enantiomeric excess, making this compound accessible for large-scale production if warranted by clinical success.

Looking ahead, ongoing research into (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride is expected to shed further light on its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical development stages, with hopes for initiating early-phase clinical trials within the next few years.

In summary, CAS No. 1286209-25-3, or (S)-1-(3-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride, represents a promising candidate in the quest for novel therapeutics targeting neurodegenerative diseases and other conditions mediated by oxidative stress and inflammation. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a compelling lead compound for further exploration in both academic and industrial settings.